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Compound of Interest

Compound Name:
N-(2-ethylphenyl)-2-

nitrobenzamide

Cat. No.: B5667493

Get Quote

Technical Whitepaper & Experimental Guide
Executive Summary
N-(2-ethylphenyl)-2-nitrobenzamide represents a sterically congested amide system where

the conformation is dictated by the "ortho effect." The interplay between the electron-

withdrawing nitro group on the benzoyl ring and the bulky ethyl group on the aniline ring forces

the molecule into a highly twisted conformation, disrupting the planarity typically seen in simple

benzanilides. This guide details the synthesis, crystallization, and crystallographic analysis of

this compound, serving as a template for analyzing similar sterically hindered pharmacophores.

Chemical Context & Synthesis Strategy
Mechanistic Pathway
The synthesis follows a nucleophilic acyl substitution (Schotten-Baumann type) between 2-

nitrobenzoyl chloride and 2-ethylaniline. The reaction is driven by the nucleophilic attack of the

aniline nitrogen on the acyl chloride carbonyl, followed by the elimination of HCl.
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Critical Steric Factor: The ortho-ethyl group on the aniline reduces the nucleophilicity of the

amine via steric hindrance, requiring slightly more vigorous conditions or a stronger base

catalyst compared to para-substituted analogues.

Experimental Protocol
Reagents:

2-Nitrobenzoyl chloride (1.0 eq) [Hazard: Shock Sensitive]

2-Ethylaniline (1.1 eq)

Triethylamine (Et₃N) (1.2 eq)

Dichloromethane (DCM) (Solvent)

Step-by-Step Methodology:

Preparation: Dissolve 2-ethylaniline (1.21 g, 10 mmol) and Et₃N (1.6 mL) in anhydrous DCM

(20 mL) under a nitrogen atmosphere. Cool to 0°C.

Addition: Dropwise add a solution of 2-nitrobenzoyl chloride (1.85 g, 10 mmol) in DCM (10

mL) over 30 minutes. Note: Maintain temperature <5°C to minimize side reactions.

Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor via

TLC (30% EtOAc/Hexane).

Workup: Wash the organic layer sequentially with 1M HCl (to remove unreacted amine), sat.

NaHCO₃ (to remove unreacted acid), and brine.

Isolation: Dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield

the crude solid.

Purification: Recrystallize from hot Ethanol/Water (9:1) or Toluene.
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SAFETY ALERT: 2-Nitrobenzoyl chloride can be shock-sensitive and may decompose violently

if distilled to dryness. Use fresh reagents or purify via washings rather than distillation if

possible.

Crystallization & Data Collection
To obtain X-ray quality single crystals, the "Slow Evaporation" or "Vapor Diffusion" method is

recommended due to the compound's expected moderate solubility.

Crystallization Protocol
Parameter Condition A (Preferred) Condition B (Alternative)

Solvent System
Ethanol / Dichloromethane

(1:1)
Toluene (Pure)

Method Slow Evaporation at RT
Slow Cooling (60°C

RT)

Crystal Morphology
Prisms or blocks

(Yellow/Colorless)

Needles (typical for fast

cooling)

Target Size mm -

Crystallographic Data Collection Strategy
Radiation Source: Mo-K

(

Å) is preferred over Cu-K

to minimize absorption effects from the nitro group, though Cu is acceptable for small organic
crystals.
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Temperature: Collect data at 100 K (cryogenic) to reduce thermal motion of the flexible ethyl

chain and the nitro group, which often exhibits rotational disorder.

Structural Analysis & Predictive Modeling
Based on homologous structures (e.g., N-(2-methylphenyl)-2-nitrobenzamide), the following

structural features are the core of the analysis.

Crystal System and Space Group
Predicted System: Monoclinic or Orthorhombic.[1]

Likely Space Groups:

(Monoclinic) or

(Orthorhombic).[1]

Z Value: Typically

(one molecule per asymmetric unit).

Molecular Conformation (The "Twist")
The defining feature of this structure is the dihedral angle between the two aromatic rings.

Amide Plane: The central amide moiety (C-N-C=O) will be planar.

Ring Twist: Due to the steric clash between the carbonyl oxygen and the ortho-ethyl group

(and the amide hydrogen vs. the ortho-nitro group), the two phenyl rings cannot be coplanar.

Expected Dihedral Angle:

(compared to

for unhindered benzanilides).

Supramolecular Architecture
The crystal packing is governed by a hierarchy of interactions:
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Primary Interaction: Strong intermolecular N-H

O=C hydrogen bonds linking molecules into 1D chains (typically along the b or c axis).

Graph Set Motif:

(infinite chain).

Secondary Interaction: Weak C-H

O contacts involving the nitro group oxygen atoms and aromatic protons.

Steric Locking: The ethyl group will likely adopt a conformation perpendicular to the phenyl

ring to minimize steric strain, potentially showing disorder in the terminal methyl carbon.

Visualization of Structural Logic
The following diagram illustrates the synthesis pathway and the hierarchical logic of the crystal

packing forces.
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Synthesis Pathway
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Caption: Synthesis pathway converting precursors to the target amide, followed by the

competitive forces (H-bonding vs. Steric hindrance) that define the final crystal lattice.

Quantitative Data Summary (Predicted/Homologue
Based)
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The following table summarizes the expected crystallographic parameters based on the N-(2-

methylphenyl) structural analogue [1, 2].

Parameter Value / Range Description

Crystal System Orthorhombic / Monoclinic Common for benzanilides

Space Group or Centrosymmetric or Chiral

Bond Length (C=O) 1.22 – 1.24 Å Typical amide carbonyl

Bond Length (C-N) 1.34 – 1.36 Å Partial double bond character

Torsion Angle (C-N-C-C) 40° – 70° High twist due to ortho-ethyl

H-Bond Distance (N...O) 2.85 – 3.00 Å Moderate strength interaction

Melting Point 140 – 160 °C
Lower than para due to

packing efficiency
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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